Cas no 1261968-53-9 (4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid)

4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid is a fluorinated benzoic acid derivative featuring a methylsulfonylamino substituent on the phenyl ring. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The fluorine atom enhances metabolic stability and binding affinity, while the methylsulfonylamino group may contribute to interactions with biological targets. Its well-defined structure and high purity make it suitable for use in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound's synthetic versatility allows for further functionalization, enabling the exploration of structure-activity relationships in lead optimization studies.

4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid structure

1261968-53-9 structure

Product Name:4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid

CAS No:1261968-53-9

MF:C₁₄H₁₂FNO₄S

MW:309.312786102295

MDL:MFCD18322715

CID:2766626

PubChem ID:53228534

Update Time:2025-05-28

4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID20692067
- 4-FLUORO-3-(3-METHYLSULFONYLAMINOPHENYL)BENZOIC ACID
- 4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%
- MFCD18322715
- 6-Fluoro-3'-[(methanesulfonyl)amino][1,1'-biphenyl]-3-carboxylic acid
- 1261968-53-9
- 4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid
- MDL： MFCD18322715
- Inchi： 1S/C14H12FNO4S/c1-21(19,20)16-11-4-2-3-9(7-11)12-8-10(14(17)18)5-6-13(12)15/h2-8,16H,1H3,(H,17,18)
- InChI Key： IBNWTNRMMSGQCQ-UHFFFAOYSA-N
- SMILES： S(C)(NC1C=CC=C(C=1)C1C(=CC=C(C(=O)O)C=1)F)(=O)=O

Computed Properties

Exact Mass: 309.04710720Da
Monoisotopic Mass: 309.04710720Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 476
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 91.9Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329992-5 g	4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%; .	1261968-53-9	95%	5g	€1159.00	2023-04-26
abcr	AB329992-5g	4-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%; .	1261968-53-9	95%	5g	€1159.00	2025-04-21